N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide, also known as the compound ESN, is a synthetic compound that has been extensively studied for its potential therapeutic applications. ESN belongs to the class of compounds known as positive allosteric modulators (PAMs), which have been shown to enhance the activity of certain neurotransmitter receptors in the brain. In
Mechanism of Action
ESN works by binding to a specific site on N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide surface of certain neurotransmitter receptors in N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide brain, known as N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide allosteric site. This binding enhances N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide activity of N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide receptor, leading to an increase in N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide amount of neurotransmitter released into N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide synapse. This increased neurotransmitter activity has been shown to improve cognitive function in animal models of Alzheimer's disease.
Biochemical and Physiological Effects:
ESN has been shown to have a number of biochemical and physiological effects in animal models. In addition to its effects on cognitive function, ESN has been shown to increase N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide release of certain hormones, such as oxytocin and prolactin, which are involved in social behavior and bonding. ESN has also been shown to have anti-inflammatory effects, which may be beneficial in N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide treatment of certain inflammatory diseases.
Advantages and Limitations for Lab Experiments
ESN has a number of advantages for use in lab experiments. It is a highly specific compound that binds to a specific site on neurotransmitter receptors, which allows for precise control of its effects. Additionally, ESN has been shown to have a good safety profile in animal models, which makes it a promising candidate for furN-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamider research. However, N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide synN-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamidesis of ESN is a complex process that requires specialized equipment and expertise, which may limit its widespread use in lab experiments.
Future Directions
There are a number of future directions for research on ESN. One area of research is in N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide development of new PAMs that are more potent and selective than ESN. Additionally, N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamidere is interest in exploring N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide potential N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamiderapeutic applications of ESN in oN-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamider areas, such as N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide treatment of anxiety disorders and depression. Finally, N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamidere is a need for furN-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamider research on N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide safety and efficacy of ESN in human clinical trials.
Synthesis Methods
The synN-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamidesis of ESN involves a series of chemical reactions that begin with N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide reaction of naphthalene-1-carboxylic acid with thionyl chloride to form naphthalene-1-carbonyl chloride. The resulting compound is N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamiden reacted with N-(1-ethylsulfonylpiperidin-4-yl)amine to form ESN. The synN-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamidesis of ESN is a complex process that requires a high degree of expertise and specialized equipment.
Scientific Research Applications
ESN has been N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide subject of extensive scientific research due to its potential N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamiderapeutic applications. One of N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide most promising areas of research for ESN is in N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide treatment of cognitive disorders such as Alzheimer's disease. ESN has been shown to enhance N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide activity of certain neurotransmitter receptors in N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide brain, which may improve cognitive function in patients with Alzheimer's disease.
properties
IUPAC Name |
N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O3S/c1-2-24(22,23)20-12-10-15(11-13-20)19-18(21)17-9-5-7-14-6-3-4-8-16(14)17/h3-9,15H,2,10-13H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQJNRYFELYGAFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCC(CC1)NC(=O)C2=CC=CC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.